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Introduction
The Ac-WEHD-AFC TFA (Acetyl-L-tryptophyl-L-glutamyl-L-histidyl-L-aspartyl-7-amino-4-

trifluoromethylcoumarin, trifluoroacetate salt) assay is a highly sensitive method for the

detection of activity of group I caspases, which include caspase-1, -4, and -5. These caspases

are critical mediators of inflammation and pyroptosis, a form of programmed cell death. This

fluorogenic assay relies on the cleavage of the peptide substrate WEHD by active caspases,

which liberates the fluorescent molecule 7-amino-4-trifluoromethylcoumarin (AFC). The

resulting fluorescence can be quantified to determine caspase activity.

A crucial step in this assay is the preparation of a cell lysate that preserves caspase activity

while being compatible with the downstream enzymatic reaction. The choice of cell lysis buffer

is therefore paramount to obtaining accurate and reproducible results. This document provides

detailed protocols and guidance on selecting a compatible cell lysis buffer for the Ac-WEHD-
AFC TFA assay.

Principle of the Ac-WEHD-AFC TFA Assay
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The Ac-WEHD-AFC TFA assay is based on the following principle:

Substrate Specificity: The tetrapeptide sequence Trp-Glu-His-Asp (WEHD) is a specific

recognition motif for group I caspases.

Fluorogenic Detection: The AFC fluorophore is quenched when conjugated to the WEHD

peptide.

Enzymatic Cleavage: In the presence of active caspase-1, -4, or -5, the peptide bond C-

terminal to the aspartate residue is cleaved.

Signal Generation: The release of free AFC results in a significant increase in fluorescence

intensity when excited at approximately 400 nm, with an emission maximum around 505 nm.

The intensity of the fluorescence is directly proportional to the activity of the caspases in the

sample.

Cell Lysis Buffer Compatibility
The selection of an appropriate cell lysis buffer is critical for the successful measurement of

caspase activity. An ideal lysis buffer should efficiently lyse cells and release intracellular

contents without denaturing or inhibiting the caspase enzymes. Furthermore, the buffer

components should not interfere with the fluorescence of the AFC fluorophore.

Based on established protocols and the chemical nature of the assay, the following table

summarizes compatible and incompatible components for a cell lysis buffer to be used with the

Ac-WEHD-AFC TFA assay.

Table 1: Compatibility of Lysis Buffer Components
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Component

Category

Compatible

Components

Incompatible

Components

Concentration &

Notes

Buffering Agent HEPES, PIPES Strong acids or bases
Typically 20-50 mM,

pH 7.2-7.5.

Detergents

CHAPS, NP-40

(Igepal CA-630),

Triton X-100

SDS, Sodium

Deoxycholate

Use non-ionic or

zwitterionic detergents

at low concentrations

(e.g., 0.1-0.5%). High

concentrations can

inhibit enzyme activity.

Reducing Agents Dithiothreitol (DTT) ---

Typically 1-10 mM.

DTT is crucial for

maintaining the

reduced state of the

caspase's active site

cysteine.

Chelating Agents EDTA, EGTA ---

Typically 1-2 mM.

Helps to inhibit

metalloproteases that

could degrade

caspases.

Salts NaCl, KCl
High salt

concentrations

Typically 50-150 mM.

High ionic strength

can inhibit enzyme

activity.

Other Additives Sucrose, Glycerol ---

Can be included at 5-

10% to stabilize

proteins.
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Protease Inhibitors

Protease inhibitor

cocktails (cysteine

protease inhibitors

omitted)

---

Important for

preventing non-

specific proteolysis of

caspases. Avoid

inhibitors targeting

cysteine proteases.

Experimental Protocols
This section provides detailed protocols for cell lysis and the subsequent Ac-WEHD-AFC TFA
assay.

Recommended Lysis Buffer Formulations
Lysis Buffer A (CHAPS-based)

Component Final Concentration For 50 mL

HEPES, pH 7.5 50 mM 2.5 mL of 1 M stock

CHAPS 0.1% (w/v) 50 mg

DTT 2 mM 100 µL of 1 M stock

EDTA 1 mM 100 µL of 0.5 M stock

NaCl 150 mM 1.5 mL of 5 M stock

Protease Inhibitor Cocktail

(optional)

As recommended by

manufacturer
As required

Nuclease-free water to 50 mL

Lysis Buffer B (NP-40 based)
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Component Final Concentration For 50 mL

HEPES, pH 7.4 20 mM 1 mL of 1 M stock

NP-40 (Igepal CA-630) 0.5% (v/v) 250 µL

DTT 5 mM 250 µL of 1 M stock

EDTA 2 mM 200 µL of 0.5 M stock

Sucrose 10% (w/v) 5 g

Protease Inhibitor Cocktail

(optional)

As recommended by

manufacturer
As required

Nuclease-free water to 50 mL

Note on "CHEGG Buffer": Some protocols may refer to a "CHEGG buffer". While a universally

defined composition for a buffer with this name is not readily available, published examples of

lysis buffers with similar applications often contain components like Tris-HCl, NaCl, EDTA, and

non-ionic detergents such as Triton X-100 and NP-40. For reproducible results, it is

recommended to use a fully defined buffer formulation as provided above.

Protocol 1: Preparation of Cell Lysates
A. For Suspension Cells

Seed and treat cells as required for your experiment.

Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C.

Carefully remove the supernatant and wash the cell pellet once with ice-cold PBS.

Centrifuge again at 500 x g for 5 minutes at 4°C and discard the supernatant.

Resuspend the cell pellet in ice-cold Lysis Buffer at a concentration of 1-5 x 10^6 cells per 50

µL.

Incubate the cell suspension on ice for 10-15 minutes.
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For complete lysis, perform a freeze-thaw cycle by freezing the lysate in a dry ice/ethanol

bath and thawing at room temperature.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Carefully transfer the supernatant (cytosolic extract) to a pre-chilled microcentrifuge tube.

Keep on ice for immediate use or store at -80°C for later analysis.

Determine the protein concentration of the lysate using a compatible protein assay (e.g.,

BCA assay).

B. For Adherent Cells

Seed and treat cells in culture plates as required.

Aspirate the culture medium and wash the cells once with ice-cold PBS.

Carefully remove the PBS and add an appropriate volume of ice-cold Lysis Buffer directly to

the plate (e.g., 100 µL for a 6-well plate).

Scrape the cells from the plate using a cell scraper and transfer the lysate to a pre-chilled

microcentrifuge tube.

Incubate the lysate on ice for 10-15 minutes.

Proceed from step 7 of the protocol for suspension cells.

Protocol 2: Ac-WEHD-AFC TFA Caspase Assay
A. Reagent Preparation

Assay Buffer: Prepare a 2X Assay Buffer containing 40 mM HEPES (pH 7.4), 4 mM EDTA,

0.2% CHAPS, and 10 mM DTT.

Ac-WEHD-AFC Substrate Stock Solution: Reconstitute the lyophilized Ac-WEHD-AFC TFA
in sterile DMSO to a stock concentration of 10 mM. Store in aliquots at -20°C, protected from

light.
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AFC Standard Stock Solution: Prepare a 1 mM stock solution of 7-Amino-4-

trifluoromethylcoumarin (AFC) in DMSO for generating a standard curve.

B. Assay Procedure

If your cell lysates were frozen, thaw them on ice.

In a 96-well black, flat-bottom plate, add the following to each well:

Samples: 50 µL of cell lysate (containing 50-100 µg of protein, diluted with Lysis Buffer if

necessary).

Negative Control: 50 µL of Lysis Buffer without cell lysate.

Inhibitor Control (optional): 50 µL of cell lysate pre-incubated with a specific caspase-1

inhibitor (e.g., Ac-YVAD-CHO) for 15-30 minutes at 37°C.

Prepare the reaction mix by diluting the 10 mM Ac-WEHD-AFC stock solution to a final

working concentration of 50 µM in 1X Assay Buffer (prepared by diluting the 2X Assay Buffer

with nuclease-free water).

Add 50 µL of the 50 µM Ac-WEHD-AFC working solution to each well.

Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the fluorescence intensity using a fluorescence plate reader with an excitation

wavelength of 400 nm and an emission wavelength of 505 nm.

C. Data Analysis

Subtract the fluorescence reading of the negative control (blank) from all sample readings.

If using an AFC standard curve, calculate the concentration of AFC released in each sample.

Express the caspase activity as the change in fluorescence units per unit of time per

milligram of protein.

Visualizations
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Caption: Caspase-1 activation pathway via the inflammasome.
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Experimental Workflow for Ac-WEHD-AFC TFA Assay

Sample Preparation Caspase Assay
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Caption: Experimental workflow for the Ac-WEHD-AFC TFA assay.
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To cite this document: BenchChem. [Application Notes and Protocols for Ac-WEHD-AFC
TFA-Based Caspase Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10765567/docs#application-notes-and-protocols-for-
ac-wehd-afc-tfa-based-caspase-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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